3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide

• Molecular Formula: C13H13FN2O3S
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 3-ethoxy-4-fluoro-N-pyridin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C13H13FN2O3S/c1-2-19-13-9-11(3-4-12(13)14)20(17,18)16-10-5-7-15-8-6-10/h3-9H,2H2,1H3,(H,15,16)
• InChI Key: UVXILDHJXAAZGP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=NC=C2)F
• solubility: 44.4 [ug/mL]

Description

3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a drug molecule. This compound is known to possess unique properties that make it suitable for use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes by binding to their active sites. This results in the inhibition of the enzyme's catalytic activity, leading to a reduction in the production of certain metabolites.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide have been extensively studied. It has been found to possess potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in certain types of cancer. This makes it a potential candidate for the development of anticancer drugs. Furthermore, this compound has also been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of drugs to treat inflammatory disorders such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide in lab experiments include its potent inhibitory activity against certain enzymes, making it a potential candidate for the development of drugs to treat various diseases. However, the limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide. One potential direction is the development of novel anticancer drugs based on this compound's inhibitory activity against carbonic anhydrase IX. Another potential direction is the development of drugs to treat inflammatory disorders such as rheumatoid arthritis based on this compound's anti-inflammatory and analgesic properties. Additionally, further studies can be conducted to better understand the mechanism of action of this compound and to identify other potential therapeutic targets.

Synthesis Methods

The synthesis of 3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide involves the reaction of 4-fluoropyridine-3-amine with ethyl 4-chlorobenzenesulfonate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or N-methylpyrrolidone at elevated temperatures. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-Ethoxy-4-fluoro-N-pyridin-4-yl-benzenesulfonamide has been extensively studied for its potential applications in various scientific research areas. It has been found to have potent inhibitory activity against certain enzymes such as carbonic anhydrase IX, which is overexpressed in certain types of cancer. This makes it a potential candidate for the development of anticancer drugs. Furthermore, this compound has also been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of drugs to treat inflammatory disorders such as rheumatoid arthritis.